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The following methodology is derived from the AURORA 1 and 2 clinical trials, which form the basis for

voclosporin's approval [1] [2].

1. Study Design

Type: Randomized, double-blind, placebo-controlled, multicenter, phase 3 trial.
Duration: 52 weeks (AURORA 1) with an optional 2-year blinded extension (AURORA 2) for long-

term assessment [2] [3].
Treatment Arms:

Experimental: Voclosporin (23.7 mg twice daily) + MMF (target 2 g/day) + low-dose
glucocorticoids.

Control: Placebo + MMF (target 2 g/day) + low-dose glucocorticoids [1] [2].

2. Participant Eligibility

Inclusion: Adults (≥18 years) with active, biopsy-proven LN (Class III, IV, or V ± III/IV). UPCR ≥1.5

mg/mg (≥2.0 mg/mg for pure Class V). eGFR >45 mL/min/1.73 m² at screening [1] [2].
Exclusion: Use of other calcineurin inhibitors (e.g., cyclosporine, tacrolimus) within a specified

washout period; specific safety concerns [2].

3. Concomitant Medication Protocol

Glucocorticoid Tapering Regimen:
Days 1-2: Intravenous methylprednisolone (0.25-0.5 g/day).
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Day 3 onward: Oral prednisone (20-25 mg/day), tapered to a target of 2.5 mg/day by Week 16

[1] [2].
Mycophenolate Mofetil (MMF): Initiated at 1 g twice daily (total 2 g/day) [4].

4. Endpoint Adjudication A masked, independent Clinical Endpoints Committee adjudicates the primary

endpoint of Complete Renal Response. The committee reviews UPCR, eGFR, steroid dosing, and use of

rescue medications for each participant at predefined time points (e.g., 6 and 12 months) [1].

5. Biomarker and Safety Assessments

Biomarkers: Urinary biomarkers of kidney injury and fibrosis (e.g., KIM-1, TGF-β1, MCP-1, NGAL)

are analyzed and normalized to urinary creatinine. Samples are collected at baseline and End of
Treatment (EoT) [5] [4].

Safety Monitoring: Includes adverse events, laboratory assessments (serum creatinine, electrolytes,
etc.), and vital signs. eGFR is monitored closely, with protocol-defined guidance for study drug dose

modification if decreases occur [1] [4].

Complementary Efficacy Data and Advanced Metrics

For a comprehensive analysis, researchers should consider these additional efficacy outcomes from the

clinical program.

Efficacy Measure
Voclosporin
Group Result

Control
Group Result

Statistical Significance &
Notes

CRR at 1 Year (Primary) 40.8% [6] [2] 22.5% [6] [2] OR: 2.65; 95% CI: 1.64-4.27;

P<0.001 [1] [2]

CRR in Proliferative LN
(UPCR ≥3g/g)

34% [1] 11% [1] OR: 4.43; 95% CI: 1.78->9.99;

P=0.001 [1]

Partial Renal Response 65% [1] 51% [1] Defined as ≥50% reduction in

UPCR from baseline [1].

| Achievement of Deeper UPCR Targets | | | Post-hoc analysis showed more patients achieved lower UPCR

targets [7]: • UPCR <0.4 g/g: 60.9% vs 37.1% • UPCR <0.2 g/g: 40.2% vs 23.6% • UPCR <0.1 g/g: 20.7%
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vs 9.0% | | Long-term eGFR Slope (AURORA 2) | -0.2 mL/min/1.73 m² per year [2] | -5.4 mL/min/1.73 m²

per year [2] | Demonstrates significant preservation of kidney function with voclosporin over 3 years [2]. |

Safety and Nephrotoxicity Biomarker Profile

A critical concern with calcineurin inhibitors is nephrotoxicity. A dedicated biomarker sub-study from

AURORA 1 confirmed that the addition of voclosporin did not result in significant changes from baseline in

normalized urinary concentrations of pro-fibrotic biomarkers (KIM-1, TGF-β1, MCP-1, NGAL) compared to

the control arm. This provides strong evidence that voclosporin's mechanism does not induce the kidney

injury and fibrosis associated with traditional CNIs [5] [4].

The diagram below illustrates the workflow for assessing renal response in a clinical trial setting, integrating

the key criteria and protocols described.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.lupkynispro.com/efficacy/
https://www.lupkynispro.com/efficacy/
https://www.smolecule.com/products/s1935113?utm_src=pdf-body
https://www.lupkynispro.com/efficacy/
https://www.smolecule.com/products/s1935113?utm_src=pdf-body
https://www.smolecule.com/products/s1935113?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40166657/
https://www.frontiersin.org/journals/nephrology/articles/10.3389/fneph.2025.1540471/full
https://www.smolecule.com/products/s1935113?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Patient with Active
Lupus Nephritis

Baseline Assessment:
Biopsy Confirmation,

UPCR, eGFR

Randomization to:
Voclosporin + MMF +

Low-Dose Glucocorticoids

52-Week Treatment &
Monitoring Period

Endpoint Assessment:
Composite Criteria Check

UPCR ≤ 0.5 mg/mg?

 No

Stable eGFR?

 Yes

Sustained Low-Dose
Steroids?

 Yes
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Complete Renal
Response Adjudication

 No

 No No Rescue
Medication?

 Yes

 Yes  No

Click to download full resolution via product page

Interpretation and Application Notes

Rapid Proteinuria Reduction: The speed of UPCR reduction is a critical differentiator. Achieving a
50% reduction in UPCR in a median of 29 days with voclosporin (vs. 63 days with control) highlights

its rapid onset of action, which is a strong predictor of long-term renal outcomes [2].
Stringent Steroid Taper: The protocol-defined rapid glucocorticoid taper to 2.5 mg/day by Week 16

is a key element of the regimen, demonstrating that the efficacy of voclosporin is achieved in a
steroid-sparing context [1] [2].

Long-Term Preservation: The data from the AURORA 2 continuation study is crucial. The stable
eGFR slope over three years of treatment provides compelling evidence for the long-term renal

protective effect of voclosporin-based therapy, addressing a core goal in LN management [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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